Cas no 50637-83-7 (2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone)

• Product Name: 2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone
• CAS No: 50637-83-7
• MF: C₁₂H₈Br₂O
• MW: 327.999321937561
• MDL: MFCD24186238
• CID: 2145474
• PubChem ID: 12698898
• Update Time: 2025-08-02

2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(bromoacetyl)naphthalene
• 2-bromo-1-(6-bromonaphthalen-2-yl)ethanone
• CVLAZUXWINTOCV-UHFFFAOYSA-N
• AK205156
• 2-bromo-1-(6-bromonaphthalen-2-yl)-ethanone
• Ethanone,2-bromo-1-(6-bromo-2-naphthalenyl)-
• 2-Bromo-1-(6-bromo-naphthalen-2-yl)-ethanone
• Ethanone, 2-bromo-1-(6-bromo-2-naphthalenyl)-
• MFCD24186238
• 2-bromo-1-(6-bromonaphthalen-2-yl)ethan-1-one
• CHEMBL2268889
• AKOS027254615
• SCHEMBL203507
• DB-317992
• 50637-83-7
• DS-10396
• 2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone

• MDL： MFCD24186238
• Inchi： 1S/C12H8Br2O/c13-7-12(15)10-2-1-9-6-11(14)4-3-8(9)5-10/h1-6H,7H2
• InChI Key： CVLAZUXWINTOCV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(CBr)=O)C=CC=2C=1

Computed Properties

• Exact Mass: 327.89214g/mol
• Monoisotopic Mass: 325.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.3

2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone

Recent Advances in the Study of 2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone (CAS: 50637-83-7)

2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone (CAS: 50637-83-7) is a brominated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its potential applications in drug discovery, focusing on its unique chemical properties and reactivity.

One of the key areas of research involving 2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the brominated naphthalene moiety of this compound provides a robust scaffold for the development of potent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel BTK (Bruton's tyrosine kinase) inhibitors, which showed promising activity against B-cell malignancies.

In addition to its applications in kinase inhibitor development, 2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone has been investigated for its photophysical properties. Researchers have utilized its brominated structure to design fluorescent probes for imaging applications. A recent study in Chemical Communications highlighted its use in the development of naphthalene-based fluorescent tags, which exhibit high stability and brightness, making them suitable for live-cell imaging and diagnostic assays.

The synthetic pathways for 2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is expected to facilitate broader access to the compound for research and industrial applications.

Despite its promising applications, challenges remain in the handling and storage of 2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone due to its sensitivity to light and moisture. Researchers are actively exploring stabilization techniques, such as encapsulation in polymeric matrices, to enhance its shelf-life and usability in laboratory settings.

In conclusion, 2-Bromo-1-(6-bromonaphthalen-2-yl)ethanone (CAS: 50637-83-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibitor synthesis to fluorescent probe development, underscore its importance in advancing therapeutic and diagnostic technologies. Future research is likely to focus on further optimizing its synthetic routes and expanding its utility in novel drug discovery platforms.